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Compound of Interest

Compound Name: SP 111

CAS No.: 55602-38-5

Cat. No.: B1236782

Get Quote

The designation "SP 111" is associated with a variety of pharmaceutical products and

investigational compounds, making a singular, in-depth technical guide on its core chemical

structure and properties impossible without further clarification. Initial research has revealed at

least seven distinct substances referred to as "SP 111" or a similar variation, each with a

unique chemical identity and therapeutic purpose.

The most common identification for "SP 111" is as an imprint on a white, round pill. This pill is

identified as Nulev 0.125 mg, with the active ingredient being hyoscyamine.[1][2][3]

Hyoscyamine is an anticholinergic agent used to treat a variety of conditions, including irritable

bowel syndrome, diverticulitis, and other gastrointestinal disorders.[1]

However, the search for "SP 111" also yielded several other compounds, suggesting the user

may be referring to a more novel or investigational substance. These include:

SH-111: A targeted cancer therapy currently in Phase II clinical trials. Its mechanism of

action involves the inhibition of a protein referred to as "Protein X," which is overexpressed in

many solid tumors.[4]
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RX-111: A thieno[2,3-c]pyridine derivative that acts as a small molecule inhibitor of protein

interaction with glycosaminoglycans (SMIGs). It has shown anti-inflammatory properties in

preclinical models of delayed-type hypersensitivity, colitis, and experimental autoimmune

encephalomyelitis.[5]

ARC-111: An anticancer agent that inhibits the hypoxia-induced accumulation of hypoxia-

inducible factor-1alpha (HIF-1alpha).[6]

BNT111: An investigational cancer vaccine being evaluated in clinical trials for the treatment

of advanced melanoma.[7]

UX111: A gene therapy product in development for the treatment of Sanfilippo syndrome

type A (MPS IIIA).[8]

SP-1: A tetrahydropyridobenzopyran derivative with the IUPAC name 8-(1,2-

Dimethylheptyl)-1,3,4,5-tetrahydro-5,5-dimethyl-2-(2-propyn-1-yl)-2H-(1)benzopyrano(4,3-

c)pyridin-10-ol.[9]

Given the diverse nature of these substances, a comprehensive technical guide requires a

specific target. The audience of researchers, scientists, and drug development professionals

suggests an interest in one of the investigational compounds rather than the generic

medication hyoscyamine.

To proceed with a detailed analysis of the chemical structure, properties, experimental

protocols, and signaling pathways, it is crucial to first identify which "SP 111" is the subject of

interest.

Please specify which of the following you would like a detailed technical guide on:

Hyoscyamine (Nulev)

SH-111 (Cancer Therapy)

RX-111 (Anti-inflammatory)

ARC-111 (Anticancer Agent)
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BNT111 (Cancer Vaccine)

UX111 (Gene Therapy)

SP-1 (Tetrahydropyridobenzopyran derivative)

Another substance not listed above (please provide more details)

Once the specific compound of interest is identified, a comprehensive technical guide will be

generated, adhering to all the core requirements of data presentation, experimental protocols,

and mandatory visualizations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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